Cas no 65973-52-6 (methyl 4,6-dichloropyridine-3-carboxylate)

• Product Name: methyl 4,6-dichloropyridine-3-carboxylate
• CAS No: 65973-52-6
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• MDL: MFCD04125732
• CID: 58414
• PubChem ID: 2764083
• Update Time: 2025-10-28

methyl 4,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,6-dichloronicotinate
• 4,6-Dichloronicotinic acid methyl ester
• 4,6-Dichloro-nicotinic acid methyl ester
• Methyl 4,6-dichloropyridine-3-carboxylate
• Methyl4,6-dichloronicotinate
• 4,6-Dichloro-nicotinic acid methyl
• 2-P-Tolylimidazo[1,2-a]pyridine
• 3-PYRIDINECARBOXYLIC ACID, 4,6-DICHLORO-, METHYL ESTER
• PubChem12979
• Bionet2_001679
• KSC494C6D
• methyl-4,6-dichloronicotinate
• AMPD00077
• JEJMDUMJSZTJTI-UHFFFAOYSA-N
• HMS1368O15
• AC-325
• BB 0260261
• SCHEMBL474122
• 65973-52-6
• BCP05778
• MFCD04125732
• F8889-5803
• Methyl 4,6-dichloronicotinate, AldrichCPR
• A8921
• 4,6-dichloropyridine-3-carboxylic acid, methyl ester
• Z1269150448
• J-522281
• PB23404
• AM20061419
• CL0171
• CS-W003200
• FT-0602774
• Methyl 4,6-dichloro nicotinate
• AKOS005070782
• DTXSID30377292
• EN300-112108
• 5X-0801
• 4,6-dichloro-3-pyridinecarboxylic acid, methyl ester
• SY007499
• M2641
• 4,6-Dichloronicotinicacid methyl ester
• Methyl 4,6-dichloro-nicotinate
• BBL102582
• DB-007673
• STL556385
• methyl 4,6-dichloropyridine-3-carboxylate

• MDL： MFCD04125732
• Inchi： 1S/C7H5Cl2NO2/c1-12-7(11)4-3-10-6(9)2-5(4)8/h2-3H,1H3
• InChI Key： JEJMDUMJSZTJTI-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C(=O)OC)Cl
• BRN： 13279782

Computed Properties

• Exact Mass: 204.97000
• Monoisotopic Mass: 204.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 2.3

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.426
• Melting Point: 43-47°C
• Boiling Point: 260℃ at 760 mmHg
• Flash Point: 111.1℃
• Refractive Index: 1.548
• PSA: 39.19000
• LogP: 2.17500

methyl 4,6-dichloropyridine-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 22
• Safety Instruction： 24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store long-term at -20°C

Additional information on methyl 4,6-dichloropyridine-3-carboxylate

Introduction to Methyl 4,6-dichloropyridine-3-carboxylate (CAS No. 65973-52-6)

Methyl 4,6-dichloropyridine-3-carboxylate (CAS No. 65973-52-6) is a significant compound in the field of chemical and pharmaceutical research. This compound, characterized by its distinct molecular structure, has garnered considerable attention due to its versatile applications in synthetic chemistry and drug development. The presence of both chloro and ester functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure, featuring a pyridine core with substituents at the 4th and 6th positions, enhances its reactivity and utility in organic synthesis. The ester group at the 3rd position further contributes to its versatility, allowing for further derivatization and functionalization. These features make methyl 4,6-dichloropyridine-3-carboxylate a crucial building block in the construction of more complex molecules.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for pharmaceutical applications. Pyridine derivatives, in particular, have shown promise as pharmacophores in various therapeutic areas. The dichloropyridine moiety enhances the compound's binding affinity to biological targets, making it an attractive candidate for drug discovery efforts.

One of the most compelling aspects of methyl 4,6-dichloropyridine-3-carboxylate is its role in the synthesis of agrochemicals. Pyridine-based compounds are widely used in pesticides and herbicides due to their efficacy and environmental stability. The chloro substituents improve the compound's bioavailability and resistance to metabolic degradation, making it an ideal candidate for agricultural applications.

Recent research has also explored the potential of methyl 4,6-dichloropyridine-3-carboxylate in the development of new therapeutic agents. Studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The pyridine ring serves as a scaffold for designing molecules that can selectively inhibit target enzymes, thereby reducing side effects and improving patient outcomes.

The compound's reactivity also makes it a valuable tool in material science. Researchers have utilized methyl 4,6-dichloropyridine-3-carboxylate to develop novel polymers and coatings with enhanced thermal stability and chemical resistance. These materials have potential applications in electronics, aerospace, and automotive industries where high performance is essential.

In conclusion, methyl 4,6-dichloropyridine-3-carboxylate (CAS No. 65973-52-6) is a multifaceted compound with significant implications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions across multiple disciplines.